Cas no 277299-70-4 (2-(3,4-Dimethylphenyl)-5-methyl-1H-pyrazol-3(2H)-one)

• Product Name: 2-(3,4-Dimethylphenyl)-5-methyl-1H-pyrazol-3(2H)-one
• CAS No: 277299-70-4
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• MDL: MFCD09795980
• CID: 239278
• PubChem ID: 354333955
• Update Time: 2025-04-19

2-(3,4-Dimethylphenyl)-5-methyl-1H-pyrazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethylphenyl)-5-methyl-1H-pyrazol-3(2H)-one
• 2-(3,4-Dimethylphenyl)-1,2-dihydro-5-methyl-3H-pyrazol-3-one
• 1-(3,4-Dimethylphenyl)-3-methyl-5-pyrazolone
• 1H-pyrazol-3(2H)-one,2-(3,4-Dimethylphenyl)-5-methyl-
• 2-(3,4-dimethylphenyl)-5-methyl-1H-pyrazol-3-one
• 3H-Pyrazol-3-one,2-(3,4-dimethylphenyl)-1,2-dihydro-5-methyl-
• ELTROMBOPAG II
• 2-(3,4-dimethylphenyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one
• 1-(3,4-dimethylphenyl)-3-methyl-1H-pyrazol-5-ol
• 3H-Pyrazol-3-one, 2-(3,4-dimethylphenyl)-1,2-dihydro-5-methyl-
• AK117652
• 2-(3,4-Dimethyl-phenyl)-5-methyl-1,2-dihydro-pyrazol-3-one
• 1H-Pyrazol-5-ol, 1-
• DTXSID90471326
• HBWBJCSXUJIDGN-UHFFFAOYSA-N
• CLA29970
• FT-0703365
• A854844
• UNII-2AK83UFD4X
• SCHEMBL407138
• 277299-70-4
• SCHEMBL407942
• AMY30028
• MFCD09795980
• J-503088
• NZIOWLDKKHIQHG-UHFFFAOYSA-N
• AC-24708
• CS-0153002
• FT-0689793
• 925633-57-4
• AKOS005555749
• AKOS002278983
• AKOS025394595
• AS-19752
• 2-(3,4-dimethylphenyl)-5-methyl-2,3-dihydro-1H-pyrazol-3-one
• 2AK83UFD4X
• D5064
• 2-(3,4-Dimethylphenyl)-5-methyl- 1H-pyrazol-3(2H)-one
• DIH003; 2-(3,4-dimethylphenyl)-5-methyl-1H-pyrazol-3(2H)-one; 2-(3,4-Dimethylphenyl)-1,2-dihydro-5-methyl-3H-pyrazol-3-one; 1-(3,4-dimethylphenyl)-3-methyl-3-pyrazolin-5-one;
• STK621934
• STK356566
• DA-31279

• MDL： MFCD09795980
• Inchi： 1S/C12H14N2O/c1-8-4-5-11(6-9(8)2)14-12(15)7-10(3)13-14/h4-7,13H,1-3H3
• InChI Key： HBWBJCSXUJIDGN-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NN1C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• XLogP3: 2.6

Experimental Properties

• Density: 1.121
• Melting Point: 121.0 to 125.0 deg-C
• Boiling Point: 338.5±52.0°C at 760 mmHg

2-(3,4-Dimethylphenyl)-5-methyl-1H-pyrazol-3(2H)-one Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Other Chemical Reagents